N-(2,5-dimethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C16H24N2O3/c1-12-6-8-18(9-7-12)11-16(19)17-14-10-13(20-2)4-5-15(14)21-3/h4-5,10,12H,6-9,11H2,1-3H3,(H,17,19)
• InChI Key: QOEHMFMFCOWMDL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(4-methyl-1-piperidinyl)acetamide, commonly known as DMPEA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMPEA belongs to the class of phenethylamines and is structurally similar to other psychoactive substances such as mescaline and MDMA.

Mechanism of Action

DMPEA acts as a partial agonist at the 5-HT2A receptor, a subtype of serotonin receptor that is involved in the regulation of mood, cognition, and perception. It also acts as a weak inhibitor of the reuptake of serotonin, dopamine, and norepinephrine, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects
DMPEA has been shown to have a range of biochemical and physiological effects, including increased synaptic plasticity, enhanced cognitive function, and improved mood. It has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for lab experiments, including its ability to enhance neurogenesis and improve cognitive function, making it a valuable tool for studying the mechanisms of learning and memory. However, its psychoactive properties may limit its use in certain experiments, and caution must be taken when interpreting results obtained using DMPEA.

Future Directions

The potential therapeutic applications of DMPEA in the treatment of mental health disorders, particularly depression and anxiety, warrant further investigation. Future research should focus on the development of safer and more effective analogs of DMPEA, as well as the identification of the molecular mechanisms underlying its therapeutic effects.
Conclusion
In conclusion, DMPEA is a unique chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its ability to enhance neurogenesis, improve cognitive function, and regulate mood makes it a valuable tool for studying the mechanisms of learning and memory. However, caution must be taken when interpreting results obtained using DMPEA, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

DMPEA can be synthesized using various methods, including the reaction of 2,5-dimethoxyphenylacetic acid with methylamine, followed by reduction using sodium borohydride. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with methylamine and acetic anhydride, followed by reduction using sodium borohydride. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

DMPEA has been studied extensively for its potential therapeutic applications, particularly in the treatment of mental health disorders such as depression and anxiety. It has been shown to enhance neurogenesis, the growth of new brain cells, and increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the development and growth of neurons.